Cas no 62404-06-2 (2-Thiophenecarboxylic acid, 4-methyl-5-(3-nitrophenyl)-)

• Product name: 2-Thiophenecarboxylic acid, 4-methyl-5-(3-nitrophenyl)-
• CAS No: 62404-06-2
• MF: C₁₂H₉NO₄S
• MW: 263.269161939621
• CID: 445946
• PubChem ID: 43246291

2-Thiophenecarboxylic acid, 4-methyl-5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-methyl-5-(3-nitrophenyl)-
• 4-methyl-5-(3-nitrophenyl)thiophene-2-carboxylic acid
• 62404-06-2
• DTXSID00655776

• Inchi： InChI=1S/C12H9NO4S/c1-7-5-10(12(14)15)18-11(7)8-3-2-4-9(6-8)13(16)17/h2-6H,1H3,(H,14,15)
• InChI Key： LWOHTTBHKRTYSB-UHFFFAOYSA-N
• SMILES： CC1=C(SC(=C1)C(=O)O)C2=CC(=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.02527
• Monoisotopic Mass: 263.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 80.44